N-phenyl-N'-[(6,7,8,9-tetrahydro-5H-cyclohepta[4,5]thieno[2,3-d]pyrimidin-4-ylsulfanyl)acetyl]urea

• Molecular Formula: C20H20N4O2S2
• Molecular Weight: 412.5 g/mol
• IUPAC Name: N-(phenylcarbamoyl)-2-(8-thia-4,6-diazatricyclo[7.5.0.02,7]tetradeca-1(9),2(7),3,5-tetraen-3-ylsulfanyl)acetamide
• InChI: InChI=1S/C20H20N4O2S2/c25-16(24-20(26)23-13-7-3-1-4-8-13)11-27-18-17-14-9-5-2-6-10-15(14)28-19(17)22-12-21-18/h1,3-4,7-8,12H,2,5-6,9-11H2,(H2,23,24,25,26)
• InChI Key: QYJMIVJEIWLZQL-UHFFFAOYSA-N
• SMILES: C1CCC2=C(CC1)SC3=C2C(=NC=N3)SCC(=O)NC(=O)NC4=CC=CC=C4

Description

N-phenyl-N'-[(6,7,8,9-tetrahydro-5H-cyclohepta[4,5]thieno[2,3-d]pyrimidin-4-ylsulfanyl)acetyl]urea is a novel compound that has gained attention in the scientific community due to its potential applications in various fields of research. It is a urea derivative with a thienopyrimidine core structure that has been synthesized using a specific method. In

Mechanism Of Action

The mechanism of action of N-phenyl-N'-[(6,7,8,9-tetrahydro-5H-cyclohepta[4,5]thieno[2,3-d]pyrimidin-4-ylsulfanyl)acetyl]urea is not fully understood. However, studies have suggested that it may act by inhibiting specific enzymes or receptors involved in various biological processes, including inflammation and tumor growth.
Biochemical and Physiological Effects:
N-phenyl-N'-[(6,7,8,9-tetrahydro-5H-cyclohepta[4,5]thieno[2,3-d]pyrimidin-4-ylsulfanyl)acetyl]urea has been shown to have several biochemical and physiological effects. It has been found to reduce inflammation by inhibiting the production of specific inflammatory cytokines. It has also been shown to inhibit tumor growth by inducing apoptosis in cancer cells. Additionally, it has been found to have antimicrobial activity against various bacterial strains.

Advantages And Limitations For Lab Experiments

N-phenyl-N'-[(6,7,8,9-tetrahydro-5H-cyclohepta[4,5]thieno[2,3-d]pyrimidin-4-ylsulfanyl)acetyl]urea has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. It has also been shown to have potent biological activities, making it a promising candidate for further research. However, its limitations include the need for further studies to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for the research on N-phenyl-N'-[(6,7,8,9-tetrahydro-5H-cyclohepta[4,5]thieno[2,3-d]pyrimidin-4-ylsulfanyl)acetyl]urea. One direction is to further investigate its potential as a treatment for neurological disorders, such as Alzheimer's disease. Another direction is to study its potential applications in the field of oncology, particularly in combination with other anti-cancer drugs. Additionally, further studies are needed to fully understand its mechanism of action and potential side effects, which could lead to the development of safer and more effective drugs.

Synthesis Methods

The synthesis of N-phenyl-N'-[(6,7,8,9-tetrahydro-5H-cyclohepta[4,5]thieno[2,3-d]pyrimidin-4-ylsulfanyl)acetyl]urea involves a multi-step process. The first step involves the preparation of 6,7,8,9-tetrahydro-5H-cyclohepta[4,5]thieno[2,3-d]pyrimidin-4-amine, which is then reacted with 2-chloro-N-(phenylcarbamothioyl)acetamide to obtain the final product. This method has been optimized to achieve high yields and purity of the final compound.

Scientific Research Applications

N-phenyl-N'-[(6,7,8,9-tetrahydro-5H-cyclohepta[4,5]thieno[2,3-d]pyrimidin-4-ylsulfanyl)acetyl]urea has shown potential applications in various fields of scientific research, including medicinal chemistry, drug discovery, and pharmacology. It has been studied for its anti-inflammatory, anti-tumor, and anti-microbial activities. It has also been investigated as a potential treatment for neurological disorders, such as Alzheimer's disease.